3-(2-chlorobenzyl)-8-fluoro-5-(3-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-8-fluoro-5-[(3-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H19ClFN3O2/c1-32-19-7-4-5-16(11-19)13-30-22-10-9-18(27)12-20(22)23-24(30)25(31)29(15-28-23)14-17-6-2-3-8-21(17)26/h2-12,15H,13-14H2,1H3
• InChI Key: NSOSAEIVBGOQHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2C3=C(C=C(C=C3)F)C4=C2C(=O)N(C=N4)CC5=CC=CC=C5Cl
• Molecular Formula: C25H19ClFN3O2
• Molecular Weight: 447.9 g/mol

Description

The compound “3-(2-chlorobenzyl)-8-fluoro-5-(3-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one” is a complex organic molecule that contains several functional groups and rings, including an indole ring and a pyrimidone ring. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by techniques such as NMR and mass spectrometry. The presence of the indole and pyrimidone rings would be key features of the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the indole ring and the various functional groups could allow for a variety of reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect its reactivity and the presence of the methoxy group could influence its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its biological activity. Compounds with similar structures are often involved in interactions with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound could involve further studies into its synthesis, properties, and potential applications. Given its complex structure, it could be of interest in the fields of medicinal chemistry and drug discovery.